Cas no 18392-47-7 (2-(1,3-Benzothiazol-2-ylamino)-1-ethanol)

• Product Name: 2-(1,3-Benzothiazol-2-ylamino)-1-ethanol
• CAS No: 18392-47-7
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• MDL: MFCD00519113
• CID: 234418
• PubChem ID: 1718970
• Update Time: 2025-08-05

2-(1,3-Benzothiazol-2-ylamino)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Benzothiazol-2-ylamino)ethanol
• 2-(1,3-Benzothiazol-2-ylamino)-1-ethanol
• 2-(BENZOTHIAZOL-2-YLAMINO)-ETHANOL
• Ethanol, 2-(2-benzothiazolylamino)- (7CI,8CI,9CI)
• (Benzthiazol-2-yl)-(2-hydroxyethyl)-amin
• 2-(2-Hydroxyaethylamino)-benzothiazol
• 2-(2-hydroxyethylamino)benzothiazole
• 2-(benzo[d]thiazol-2-ylamino)ethanol
• 2-benzothiazol-2-ylamino-ethanol
• AC1LW60I
• AC1Q7D5F
• benzothiazolylaminoethanol
• CTK0I3601
• Oprea1_726461
• Oprea1_849416
• J-506221
• 2-hydroxyethylaminobenzothiazole
• MFCD00519113
• Z86233261
• SCHEMBL11207220
• CHEMBL4541916
• 2-(2-Benzothiazolylamino)ethanol
• DTXSID00364957
• FT-0680965
• ethanol,2-(2-benzothiazolylamino)-
• 2-(1,3-benzothiazol-2-ylamino)ethanol
• 18392-47-7
• EN300-03185
• HMS1672G11
• 2-[(1,3-Benzothiazol-2-yl)amino]ethan-1-ol
• CS-0206483
• 2-[(1,3-Benzothiazol-2-yl)amino]ethanol
• EC-0741
• AKOS000122030

• MDL： MFCD00519113
• Inchi： 1S/C9H10N2OS/c12-6-5-10-9-11-7-3-1-2-4-8(7)13-9/h1-4,12H,5-6H2,(H,10,11)
• InChI Key： LLVFXPJHBXATPC-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NCCO

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.4

Experimental Properties

• Density: 1.39
• Melting Point: 102-104°
• Boiling Point: 357.6°Cat760mmHg
• Flash Point: 170°C
• Refractive Index: 1.739
• PSA: 45.15
• LogP: 1.77350

2-(1,3-Benzothiazol-2-ylamino)-1-ethanol Security Information

• HazardClass：IRRITANT